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Compound of Interest

Compound Name: Isochuanliansu

Cat. No.: B1210131 Get Quote

Disclaimer: The chemical name "Isochuanliansu" did not yield specific results in chemical

databases. The following disposal procedures are based on the hazardous chemical

Isoquinoline (CAS No. 119-65-3), as a representative example of a hazardous laboratory

chemical. Researchers, scientists, and drug development professionals must obtain the

specific Safety Data Sheet (SDS) for the exact chemical in question to ensure safe and

compliant disposal. The procedures outlined below are for illustrative purposes and should not

be followed without first verifying the identity and hazards of the substance you are working

with.

This guide provides essential safety and logistical information for the proper disposal of

hazardous chemicals, exemplified by Isoquinoline. Adherence to these procedural steps is

critical for laboratory safety and environmental protection.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Isoquinoline, a

common hazardous laboratory chemical. This information is crucial for risk assessment and the

implementation of appropriate safety measures.
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Property Value Citation(s)

CAS Number 119-65-3 [1]

Molecular Formula C₉H₇N

Molecular Weight 129.16 g/mol

Appearance
Colorless to yellow liquid or

solid
[1]

Odor Pungent, sweetish odor

Boiling Point 242 - 243 °C (468 - 469 °F)

Melting Point 24 - 28 °C (75 - 82 °F)

Flash Point 107 °C (225 °F)

Solubility Slightly soluble in water

Specific Gravity 1.099 g/cm³

Hazard Class (GHS)
Acute Toxicity, Oral (Category

4)

Acute Toxicity, Dermal

(Category 3)

Skin Irritation (Category 2)

Serious Eye Irritation

(Category 2A)

Harmful to aquatic life with

long lasting effects

Detailed Disposal Protocol
The following step-by-step protocol for the disposal of Isoquinoline is a template for handling

hazardous chemical waste. This procedure should be adapted based on the specific hazards

and regulatory requirements for the chemical being disposed of.
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Objective: To safely collect, label, and dispose of Isoquinoline waste in compliance with

institutional and regulatory guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile, neoprene)

Safety goggles or face shield

Lab coat or chemical-resistant apron

Designated hazardous waste container (compatible with Isoquinoline)

Hazardous waste labels

Fume hood

Spill kit for chemical spills

Procedure:

Preparation and PPE:

Before handling Isoquinoline waste, ensure you are wearing the appropriate PPE,

including gloves, safety goggles, and a lab coat.

Perform all waste handling procedures within a certified chemical fume hood to minimize

inhalation exposure.

Waste Segregation:

Do not mix Isoquinoline waste with other incompatible waste streams. It is incompatible

with strong oxidizing agents and strong acids.

Keep halogenated and non-halogenated solvent wastes separate if applicable in your

facility.
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Container Selection and Filling:

Select a waste container that is in good condition, free of leaks, and compatible with

Isoquinoline. A high-density polyethylene (HDPE) or glass container is typically suitable.

Fill the container to no more than 80% of its capacity to allow for vapor expansion and to

prevent spills.

Labeling:

Affix a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "Isoquinoline" (do not use abbreviations)

The concentration and components if it is a mixed waste.

The accumulation start date.

The specific hazards (e.g., Toxic, Irritant).

Storage:

Store the sealed and labeled waste container in a designated, well-ventilated hazardous

waste accumulation area.

Ensure the storage area is secure and away from heat or ignition sources.

Store the container in secondary containment to prevent spills from spreading.

Disposal Request:

Once the container is full or the accumulation time limit is reached (as per your institution's

policy), arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.
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Do not dispose of Isoquinoline down the drain or in the regular trash. This is crucial as it is

harmful to aquatic life.

Decontamination:

Thoroughly decontaminate any reusable labware that has come into contact with

Isoquinoline. Triple-rinse with a suitable solvent (e.g., ethanol or acetone), collecting the

rinsate as hazardous waste.

Wipe down the work area in the fume hood.

Empty Container Disposal:

An "empty" container that held Isoquinoline must be managed as hazardous waste unless

properly decontaminated. To decontaminate, triple-rinse the container with a suitable

solvent, collecting the rinsate as hazardous waste. After decontamination, deface the

original label and dispose of the container according to your institution's guidelines for

non-hazardous waste.

Visual Workflow for Chemical Disposal
The following diagram illustrates the logical steps for the proper disposal of a hazardous

chemical like Isoquinoline.
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Caption: Logical workflow for the safe disposal of hazardous laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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